Cas no 2680725-53-3 (2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid
• CAS No: 2680725-53-3
• MF: C₁₉H₁₉F₂NO₅
• MW: 379.354672670364
• CID: 5622817
• PubChem ID: 165932485
• Update Time: 2025-06-25

2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680725-53-3
• 2-{[(tert-butoxy)carbonyl][4-(difluoromethoxy)phenyl]amino}benzoic acid
• EN300-28301776
• 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid

• Inchi： 1S/C19H19F2NO5/c1-19(2,3)27-18(25)22(15-7-5-4-6-14(15)16(23)24)12-8-10-13(11-9-12)26-17(20)21/h4-11,17H,1-3H3,(H,23,24)
• InChI Key： GNNFFLLHNAKQOJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N(C(=O)OC(C)(C)C)C1C=CC=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 379.12312903g/mol
• Monoisotopic Mass: 379.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid

Introduction to 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid (CAS No. 2680725-53-3)

2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid, identified by its CAS number 2680725-53-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzoic acid core functionalized with an amide linkage and substituents that enhance its pharmacological potential. The presence of a tert-butoxy carbonyl group and a 4-(difluoromethoxy)phenylamino moiety imparts unique chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The tert-butoxy carbonyl group (Boc group) is a well-known protecting group in organic synthesis, commonly employed to shield amino groups during chemical reactions. Its stability under various conditions makes it particularly useful in multi-step synthetic pathways, ensuring selective modification of other functional groups. In contrast, the 4-(difluoromethoxy)phenylamino part introduces electron-withdrawing and electron-donating effects that can modulate the electronic properties of the molecule. This combination of structural features suggests that 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid may exhibit interesting biological activities, particularly in the context of enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. The 4-(difluoromethoxy)phenylamino moiety, in particular, has been shown to interact favorably with certain protein pockets, potentially leading to the development of novel therapeutic agents. For instance, studies have demonstrated that derivatives of this class can exhibit inhibitory activity against various kinases and transcription factors, which are key targets in oncology and inflammatory diseases.

The benzoic acid core of this compound provides a rigid scaffold that can be further modified to optimize pharmacokinetic properties. Benzoic acid derivatives are well-documented for their role in drug design due to their ability to enhance solubility and metabolic stability. The incorporation of the tert-butoxy carbonyl group not only protects the amino function but also introduces additional hydrophobicity, which can influence membrane permeability and distribution within the body.

In terms of synthetic methodologies, the preparation of 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid involves a series of well-established reactions, including amide bond formation, aromatic substitution, and protection-deprotection strategies. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has further refined the accessibility of this compound, allowing for greater flexibility in structural modifications.

One particularly noteworthy application of this compound is in the development of targeted therapies for cancer. The ability to modulate kinase activity through small molecule inhibitors has revolutionized cancer treatment over the past decade. The structural features of 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid, with its combination of electronic and steric effects, make it an attractive candidate for designing molecules that can selectively inhibit aberrant signaling pathways in tumor cells.

Furthermore, the 4-(difluoromethoxy)phenylamino group has been implicated in enhancing drug bioavailability by improving lipophilicity while maintaining metabolic stability. This balance is critical for achieving therapeutic efficacy without excessive side effects. Preclinical studies have begun to explore these properties in vitro and in vivo, providing preliminary evidence for its potential as a lead compound in drug development pipelines.

The role of computational tools in predicting biological activity cannot be overstated. Molecular docking studies have been instrumental in identifying how 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid interacts with target proteins at an atomic level. These insights have guided medicinal chemists in optimizing analogs with improved potency and selectivity. For example, modifications to the aromatic ring or the amide linkage can significantly alter binding affinity without compromising overall structure integrity.

In conclusion, 2-{(tert-butoxy)carbonyl4-(difluoromethoxy)phenylamino}benzoic acid (CAS No. 2680725-53-3) represents a promising entity in pharmaceutical research due to its unique structural attributes and potential biological functions. Its synthesis is feasible through established methodologies, while its pharmacological profile suggests applications across multiple therapeutic areas. As research continues to uncover new ways to leverage molecular design principles, compounds like this one will remain at the forefront of innovation in drug discovery.